Cas no 2228774-55-6 (3-methyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid)

• Product Name: 3-methyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• CAS No: 2228774-55-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6524706
• PubChem ID: 165614066
• Update Time: 2025-06-09

3-methyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• 2228774-55-6
• EN300-1760701
• 3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid

• Inchi： 1S/C13H16N2O2/c1-13(2,7-11(16)17)10-8-15(3)12-9(10)5-4-6-14-12/h4-6,8H,7H2,1-3H3,(H,16,17)
• InChI Key： PZNOYTCKCLVGEN-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1=CN(C)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid

Introduction to 3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS No. 2228774-55-6)

3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid, identified by its CAS number 2228774-55-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a fused pyrrole and pyridine ring system, which is a common motif in bioactive molecules. The presence of a methyl group at the third position of the butanoic acid moiety and a 1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl substituent introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The synthesis of 3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. The precise arrangement of the pyrrole and pyridine rings enhances the compound's potential to interact with biological targets, such as enzymes and receptors. Recent advancements in synthetic methodologies have enabled the efficient preparation of such complex molecules, facilitating their incorporation into pharmacological studies.

One of the most compelling aspects of 3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid is its structural similarity to known bioactive compounds. The bipyridine core is particularly noteworthy, as it is frequently found in therapeutic agents targeting metal-dependent enzymes and ion channels. For instance, derivatives of bipyridine have been extensively studied for their applications in anticancer therapies and antimicrobial agents. The incorporation of a methyl-pyrrole moiety into the molecular framework may further modulate the compound's binding affinity and selectivity, making it a valuable scaffold for structure-based drug design.

Recent research has highlighted the potential of pyrrolopyridine derivatives as modulators of signaling pathways associated with inflammation and neurodegeneration. Studies have demonstrated that compounds with this motif can interfere with key enzymatic processes by acting as competitive inhibitors or allosteric regulators. The specific arrangement of atoms in 3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid may confer unique pharmacological properties that could be exploited for therapeutic intervention. For example, its ability to engage with metal ions may open avenues for developing treatments against metalloproteinase-mediated diseases.

In vitro studies have begun to elucidate the interactions between 3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid and various biological targets. Preliminary data suggest that this compound exhibits moderate affinity for certain enzymes involved in metabolic pathways relevant to metabolic disorders. The presence of both hydrophobic and polar regions in its structure allows it to traverse cell membranes while maintaining sufficient solubility for intracellular activity. This balance is critical for achieving effective drug delivery and pharmacokinetic profiles.

The chemical stability of CAS No. 2228774-55-6 is another important consideration in its development as a pharmaceutical candidate. The compound's resistance to degradation under physiological conditions ensures prolonged activity at the target site. Additionally, its compatibility with standard analytical techniques makes it amenable to high-throughput screening assays, accelerating the identification of lead compounds for further optimization.

Future directions in the study of 3-methyl-3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid include exploring its potential as an intermediate in the synthesis of more complex derivatives with enhanced bioactivity. By modifying substituents or extending the molecular framework, researchers can fine-tune the pharmacological properties to achieve desired therapeutic effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The growing interest in heterocyclic compounds like CAS No 2228774-556 underscores their significance in modern drug discovery. As our understanding of molecular interactions advances, compounds such as this one will continue to serve as building blocks for innovative therapies targeting a wide range of diseases. The integration of computational modeling and experimental validation will further streamline the development process, ensuring that promising candidates like CAS No 2228774 -55 -6 are rapidly translated into viable treatments.